(4-Methylcyclohexyl)hydrazine

• IUPAC Name: (4-methylcyclohexyl)hydrazine
• InChI: InChI=1S/C7H16N2/c1-6-2-4-7(9-8)5-3-6/h6-7,9H,2-5,8H2,1H3
• InChI Key: APRAKIKVYGWZQG-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NN
• Molecular Formula: C7H16N2
• DSSTOX Substance ID: DTXSID40602683
• Molecular Weight: 128.22 g/mol
• CAS RN: 158438-47-2

Description

“(4-Methylcyclohexyl)hydrazine Dihydrochloride” is a useful research chemical with the CAS number 1209337-77-8. It has a molecular weight of 201.14 and a molecular formula of C7H18Cl2N2.

Molecular Structure Analysis

The molecular structure of (4-Methylcyclohexyl)hydrazine Dihydrochloride is represented by the canonical SMILES string: CC1CCC(CC1)NN.Cl.Cl. It has a complexity of 75, a covalently-bonded unit count of 3, and a rotatable bond count of 1.

Chemical Reactions Analysis

Hydrazine-based fuels, which include (4-Methylcyclohexyl)hydrazine, have been extensively studied for their reaction kinetics. These fuels are strong reducing agents and are used in rocket propulsion systems due to their desirable characteristics.

Physical And Chemical Properties Analysis

(4-Methylcyclohexyl)hydrazine Dihydrochloride has a molecular weight of 201.14 and a molecular formula of C7H18Cl2N2. It has a hydrogen bond acceptor count of 2 and a hydrogen bond donor count of 4.

Scientific Research Applications

1. Synthesis and Biological Evaluation

A study by Chimenti et al. (2010) investigated the synthesis and biological evaluation of novel derivatives of (4-Methylcyclohexyl)hydrazine. These compounds were tested for their selective inhibitory activity against the human B isoform of monoamine oxidase, showcasing their potential application in the development of selective inhibitors for medical applications (Chimenti et al., 2010).

2. Antihypertensive and Vasodilator Effects

Vidrio et al. (2003) explored the effects of hydrazine derivatives on vascular smooth muscle contractility and blood pressure. This study provided insights into the vasodilator activity of hydrazine derivatives, contributing to the understanding of their potential application in cardiovascular treatments (Vidrio et al., 2003).

3. Environmental and Biological Detection

In 2019, Zhu et al. designed a fluorescent probe for detecting hydrazine in environmental and biological samples. This work highlights the role of hydrazine derivatives in developing sensitive detection tools for monitoring environmental and biological systems (Zhu et al., 2019).

4. Antitumor Properties

Research by Ismail et al. (2016) focused on synthesizing tropane-based compounds from hydrazine derivatives, revealing their antitumor properties in vitro. This demonstrates the potential of hydrazine derivatives in the field of cancer research and therapy (Ismail et al., 2016).

Safety And Hazards

Safety data sheets indicate that hydrazine derivatives can cause skin irritation, serious eye irritation, and respiratory irritation. They are also classified as combustible liquids.

Future Directions

Given the importance of hydrazine-based fuels in various applications, there is a need for further investigation into the reaction kinetics and mechanisms of these compounds. This could lead to the development of safer and more efficient rocket propulsion systems.